1-(5-Chloropyrazin-2-yl)ethan-1-amine
Overview
Description
1-(5-Chloropyrazin-2-yl)ethan-1-amine is a chemical compound with the molecular formula C6H8ClN3 . It has a molecular weight of 157.60082 .
Molecular Structure Analysis
The molecular structure of 1-(5-Chloropyrazin-2-yl)ethan-1-amine consists of 6 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms .Scientific Research Applications
Synthesis and Structural Studies
Novel Compound Synthesis : In a study by Svete et al. (2015), a series of ethan-1-amines, including variants similar to 1-(5-chloropyrazin-2-yl)ethan-1-amine, were prepared through cyclization and structural elucidation with NMR, highlighting the compound's role in novel synthetic pathways (Svete et al., 2015).
Structural Evaluation and Synthesis : Kukuljan et al. (2016) synthesized and structurally evaluated ethan-1-one and ethan-1-amine derivatives. Their findings contribute to understanding the molecular structures and interactions in similar compounds (Kukuljan et al., 2016).
Oxidative Cyclization : Li et al. (2019) demonstrated the synthesis of triazolo[4,3-a]pyrazin-3-amines via oxidative cyclization of 1-(pyrazin-2-yl)guanidine derivatives, a method potentially applicable to 1-(5-chloropyrazin-2-yl)ethan-1-amine (Li et al., 2019).
Pharmaceutical and Biological Applications
Antibacterial Activity : A study by Prasad (2021) involved synthesizing ethan-1-amine derivatives and evaluating their antibacterial activity. This showcases potential pharmaceutical applications for similar compounds (Prasad, 2021).
Synthesis for Biomedical Use : Sharma and Sharma (2014) described the microwave-assisted synthesis of pharmaceutical pyrazole derivatives, including compounds similar to 1-(5-chloropyrazin-2-yl)ethan-1-amine, highlighting its relevance in rapid pharmaceutical synthesis (Sharma & Sharma, 2014).
Anti-Inflammatory and Antioxidant Agents : Shankar et al. (2017) synthesized benzimidazole analogs with anti-inflammatory and antioxidant properties, indicating the potential of ethan-1-amine derivatives in therapeutic applications (Shankar et al., 2017).
Catalysis and Polymerization
- Catalyzed Oligomerization and Polymerization : A study by Obuah et al. (2014) involved the use of pyrazolylamine ligands, related to 1-(5-chloropyrazin-2-yl)ethan-1-amine, in nickel-catalyzed oligomerization and polymerization of ethylene, demonstrating its application in material synthesis (Obuah et al., 2014).
Safety and Hazards
properties
IUPAC Name |
1-(5-chloropyrazin-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c1-4(8)5-2-10-6(7)3-9-5/h2-4H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXBSRDJNLZZIFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN=C(C=N1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1234014-51-7 |
Source
|
| Record name | 1-(5-chloropyrazin-2-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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